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Compound of Interest

Compound Name: 4-Chloro-3,5-dinitrobenzoic acid

Cat. No.: B091040

For Researchers, Scientists, and Drug Development Professionals

Disclaimer: This document summarizes the currently available toxicological data for 4-chloro-
3,5-dinitrobenzoic acid (CDNBA). It is intended for informational purposes for a scientific
audience. A comprehensive toxicological evaluation of this compound is limited by the scarcity
of published primary research. The experimental protocols described herein are representative
examples of standard toxicological assays and are not the specific, detailed protocols used for
the CDNBA data presented, as those were not fully available in the cited literature.

Executive Summary

4-chloro-3,5-dinitrobenzoic acid (CDNBA) is a chloro-nitro-aromatic compound. While many
aromatic nitro-compounds are recognized as hazardous materials, the toxicological profile of
CDNBA has not been extensively investigated. This guide synthesizes the available data on its
cytotoxicity and summarizes its hazard classifications. Due to a lack of specific studies,
information on genotoxicity and in vivo toxicity is inferred from the broader class of
nitroaromatic compounds. This document aims to provide a foundational understanding of the
known and potential toxicological properties of CDNBA to guide further research and safe
handling.

Physicochemical Properties

A summary of the key physicochemical properties of CDNBA is presented in Table 1.
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Table 1: Physicochemical Properties of 4-chloro-3,5-dinitrobenzoic acid

Property Value Reference
Molecular Formula C7H3CIN20s [1]
Molecular Weight 246.56 g/mol [1]
Appearance Yellow crystalline powder [2]

Melting Point 159-162 °C [2]
Solubility in Water Approx. 2.5 g/L at 25°C

Acid Dissociation Constant
(pPKa)

~2.63

Toxicological Data

The known toxicological data for CDNBA is limited to in vitro cytotoxicity studies. Information
regarding genotoxicity and in vivo toxicity is not available for this specific compound.

Cytotoxicity

The primary study on the cytotoxicity of CDNBA was conducted using the protozoan
Tetrahymena pyriformis. The results are summarized in Table 2. The study found that in
buffered solutions, CDNBA exhibited a median effective concentration (EC50) of 104.47 uM,
which is the concentration at which the proliferation of the organism was inhibited by 50%.[3] It
was also noted that irradiation of CDNBA solutions with ultraviolet light increased its toxicity,
suggesting the formation of more cytotoxic intermediate products.[3]

Table 2: Cytotoxicity of 4-chloro-3,5-dinitrobenzoic acid

Test System Endpoint Result (EC50) Notes Reference
Tetrahymena Inhibition of In buffered
] ) ] ) 104.47 pM ] [3]
pyriformis proliferation solutions.
Genotoxicity
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No specific genotoxicity studies, such as the Ames test or comet assay, have been published
for 4-chloro-3,5-dinitrobenzoic acid. However, many nitroaromatic compounds are known to
be mutagenic.[4] The genotoxicity of this class of compounds is often linked to the reductive
metabolism of the nitro groups, leading to the formation of reactive intermediates that can
adduct to DNA.[5][6] For instance, studies on other dinitrobenzoic acid derivatives have shown
positive results in bacterial mutagenicity assays and for inducing micronuclei in human cells.[5]

[6]

In Vivo Toxicity

There is no publicly available data on the in vivo toxicity of 4-chloro-3,5-dinitrobenzoic acid,
such as LD50 values in animal models.

Hazard Classification

According to the Globally Harmonized System of Classification and Labelling of Chemicals
(GHS), 4-chloro-3,5-dinitrobenzoic acid is classified as a skin irritant (H315), a serious eye
irritant (H319), and may cause respiratory irritation (H335).[1][2]

Table 3: GHS Hazard Classification for 4-chloro-3,5-dinitrobenzoic acid

Hazard Class Hazard Statement Reference
Skin corrosion/irritation H315: Causes skin irritation [1][2]
Serious eye damage/eye H319: Causes serious eye 2]
irritation irritation

Specific target organ toxicity —  H335: May cause respiratory (2]

single exposure irritation

Potential Mechanisms of Toxicity

While the specific signaling pathways and mechanisms of toxicity for CDNBA have not been
elucidated, the toxicology of nitroaromatic compounds, in general, is understood to proceed via
several key mechanisms. The primary mechanism involves the enzymatic reduction of the nitro

groups.
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4-Chloro-3,5-dinitrobenzoic acid
(Ar-NO2)

One-electron reduction
Nitroreductases

(e.g., in bacteria, protozoa)

Nitro Anion Radical
(Ar-NO27)

Redgx Cycling Further reduction

@ular Oxygen (O2) NltrOS(zAI\?_tﬁgr;edlate

Hydroxylamine Intermediate
(Ar-NHOH)

Superoxide Radical (O27)

Electrophilic attack

Reactive Oxygen Species (ROS) DNA Adducts

Oxidative Stress Mutagenicity

Cellular Damage
(Lipid peroxidation, DNA damage, etc.)
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Preparation

Culture T. pyriformis to
logarithmic growth phase

Inoculate test concentrations
with T. pyriformis

Incubate for a defined period
(e.g., 24 or 48 hours)
under controlled conditions

Count cell density
(e.g., using a hemocytometer
or automated cell counter)

Calculate the percent inhibition
of growth for each concentration
relative to a control

Determine the EC50 value
using a dose-response curve
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Preparation
Prepare overnight cultures of
Salmonella typhimurium strains

Exposurel& Plating

Mix bacteria, CDNBA, and S9 mix
(or buffer) in molten top agar

Pour the mixture onto
minimal glucose agar plates

Incubate plates for 48-72 hours
at 37°C

Count the number of revertant
colonies on each plate

Compare the number of revertants
in test plates to control plates
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Cell Preparation & Exposure

Prepare a single-cell suspension
of the target cells

Expose cells to various
concentrations of CDNBA

Embedding & Lysis

Embed cells in low-melting-point
agarose on a microscope slide

Lyse cells in a high-salt
detergent solution to remove
membranes and proteins

Electrophoregis & Staining

Unwind DNA in an
alkaline electrophoresis buffer

Perform electrophoresis to allow

damaged DNA to migrate

Stain DNA with a
fluorescent dye

Visualize 'comets’ using
a fluorescence microscope

Quantify DNA damage using
imaging software (e.g., tail length,
% DNA in tail)

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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